Cas no 57021-48-4 (2-Thiophenecarboxaldehyde, 4-methyl-5-phenyl-)

• Product Name: 2-Thiophenecarboxaldehyde, 4-methyl-5-phenyl-
• CAS No: 57021-48-4
• MF: C₁₂H₁₀OS
• MW: 202.272202014923
• CID: 346895
• PubChem ID: 12323253
• Update Time: 2025-04-19

2-Thiophenecarboxaldehyde, 4-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 4-methyl-5-phenyl-
• 4-methyl-5-phenylthiophene-2-carbaldehyde
• WRTSNQGCPFLMHA-UHFFFAOYSA-N
• SCHEMBL1825464
• 57021-48-4
• 2-formyl-4-methyl-5-phenylthiophene
• DTXSID20488947

• Inchi： 1S/C12H10OS/c1-9-7-11(8-13)14-12(9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： WRTSNQGCPFLMHA-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(C)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.0453
• Monoisotopic Mass: 202.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07